Cas no 938443-19-7 (7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione)

7-Chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is a heterocyclic compound featuring a fused pyridine-pyrimidine core with a chloro substituent at the 7-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework and electron-deficient nature facilitate selective functionalization, enabling the development of bioactive molecules. The compound's high purity and stability under standard conditions ensure consistent performance in nucleophilic substitution and cross-coupling reactions. Its utility in medicinal chemistry is underscored by its role as a precursor for analogs with potential therapeutic applications, particularly in kinase inhibition and CNS-targeted drug discovery.

7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione structure

938443-19-7 structure

Product Name:7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione

CAS No:938443-19-7

MF:C₇H₄ClN₃O₂

MW:197.578559875488

MDL:MFCD12031297

CID:827193

PubChem ID:40152233

Update Time:2025-05-28

7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 7-Chloropyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
- 7-chloro-1H-pyrido[2,3-d]pyrimidine-2,4-dione
- 7-chloro-Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
- 7-chloropyrido[2,3-d]pyrimidine-2,4-diol
- Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 7-chloro-
- PubChem23136
- DJHNDPHQSQMESD-UHFFFAOYSA-N
- FCH2245731
- AB65736
- AX8162990
- P93197
- A844719
- 7-chloranyl-1H-pyrido[2,3-d]pyrimidine-2,4-dione
- 7-Chloropyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione (ACI)
- 7-ChloroPyrido[2,3-d]pyrimidine-2,4-dione
- 7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione
- 7-chloro-3H,8H-pyrido[2,3-d]pyrimidine-2,4-dione
- CS-B0237
- 7-chloro-4-hydroxy-3H-pyrido[2,3-d]pyrimidin-2-one
- EN300-4254253
- AKOS015918676
- 938443-19-7
- DB-079719
- AKOS006343585
- SCHEMBL1218582
- MFCD12755863
- DTXSID20654004
- CS-13543
- F15711
- MDL： MFCD12031297
- Inchi： 1S/C7H4ClN3O2/c8-4-2-1-3-5(9-4)10-7(13)11-6(3)12/h1-2H,(H2,9,10,11,12,13)
- InChI Key： DJHNDPHQSQMESD-UHFFFAOYSA-N
- SMILES： O=C1NC2C(=CC=C(N=2)Cl)C(=O)N1

Computed Properties

Exact Mass: 196.99900
Monoisotopic Mass: 196.9992041g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 71.1
XLogP3: 0.7

Experimental Properties

Density: 1.561±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.13 g/l) (25 º C),
PSA: 78.61000
LogP: 0.26480

7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-B0237-100mg	7-Chloropyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione	938443-19-7	97.77%	100mg	$45.0	2022-04-26
ChemScence	CS-B0237-250mg	7-Chloropyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione	938443-19-7	97.77%	250mg	$74.0	2022-04-26
ChemScence	CS-B0237-1g	7-Chloropyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione	938443-19-7	97.77%	1g	$193.0	2022-04-26
ChemScence	CS-B0237-5g	7-Chloropyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione	938443-19-7	97.77%	5g	$950.0	2022-04-26
ChemScence	CS-B0237-10g	7-Chloropyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione	938443-19-7	97.77%	10g	$1880.0	2022-04-26
Matrix Scientific	131497-1g	7-Chloropyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 97%	938443-19-7	97%	1g	$585.00	2023-09-07
Matrix Scientific	131497-5g	7-Chloropyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 97%	938443-19-7	97%	5g	$1575.00	2023-09-07
Chemenu	CM166470-250mg	7-Chloropyrido[2,3-d]pyrimidine-2,4-diol	938443-19-7	95%+	250mg	$79	2024-07-19
Chemenu	CM166470-1g	7-Chloropyrido[2,3-d]pyrimidine-2,4-diol	938443-19-7	95%+	1g	$213	2024-07-19
Alichem	A029191297-1g	7-Chloropyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione	938443-19-7	95%	1g	$514.80	2023-08-31

7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Production Method

Production Method 1

64321-24-0

938443-19-7

Reaction Conditions

1.1 Solvents: Toluene ; 4 h, rt → 115 °C; 16 h, 115 °C

Reference

: Preparation of 1H-pyrido[2,3-d]pyrimidine derivatives for combination therapy of cancer

, World Intellectual Property Organization, , ,

Production Method 2

64321-24-0

938443-19-7

Reaction Conditions

1.1 Solvents: Toluene ; rt; 4 h, 115 °C; 16 h, cooled

Reference

: Preparation of imidazolylheteroaryldiamine derivatives for use as JAK kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

64321-24-0

938443-19-7

Reaction Conditions

1.1 Solvents: Toluene ; 4 h, 110 °C; 16 h, rt

Reference

: Pyridinopyrimidines as mTOR inhibitors and their preparation, pharmaceutical compositions and use in the treatment of proliferative diseases

, China, , ,

Production Method 4

938443-19-7

Reaction Conditions

Reference

: Preparation of pyridine and morpholine derivatives as combination products for treatment of cancer.

, United States, , ,

Production Method 5

64321-24-0

938443-19-7

Reaction Conditions

1.1 Solvents: Toluene ; 115 °C

Reference

: Optimization of potent and selective dual mTORC1 and mTORC2 inhibitors: The discovery of AZD8055 and AZD2014

Pike, Kurt G.; Malagu, Karine; Hummersone, Marc G.; Menear, Keith A.; Duggan, Heather M. E.; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(5), 1212-1216

Production Method 6

64321-24-0

938443-19-7

Reaction Conditions

1.1 Solvents: Toluene ; 4 h, 115 °C; cooled; 16 h

Reference

: Pyrido-, pyrazo- and pyrimido-pyrimidine derivatives as mTOR inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer

, United States, , ,

Production Method 7

64321-24-0

938443-19-7

Reaction Conditions

1.1 Solvents: Toluene ; rt; 4 h, rt → 115 °C; cooled; 16 h, cooled

Reference

: 2-Methylmorpholine-substituted pyrido-, pyrazo- and pyrimidopyrimidine derivatives as mTOR inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 8

64321-24-0

938443-19-7

Reaction Conditions

1.1 Solvents: Toluene ; 0 °C; 4 h, 115 °C

Reference

: Synthesis of quinazoline heterocyclic mTOR inhibitors treating cancer and infectious diseases

, World Intellectual Property Organization, , ,

Production Method 9

64321-24-0

938443-19-7

Reaction Conditions

1.1 Solvents: Toluene ; 15 h, 110 °C

Reference

: Preparation of (piperazinyl)pyridopyrimidines as KRAS G12C mutant protein inhibitor and used for treatment of cancer

, China, , ,

Production Method 10

64321-24-0

938443-19-7

Reaction Conditions

1.1 Solvents: Toluene ; 15 h, 110 °C

Reference

: Salt and crystal form of mtorc1/2 dual kinase activity inhibitor and preparation method

, World Intellectual Property Organization, , ,

Production Method 11

64321-24-0

938443-19-7

Reaction Conditions

1.1 Solvents: Toluene ; 15 h, 110 °C

Reference

: Use of pyridopyrimidine compounds in preparation of drug for treating nasopharyngeal carcinoma

, World Intellectual Property Organization, , ,

Production Method 12

64321-24-0

938443-19-7

Reaction Conditions

1.1 Solvents: Toluene ; 15 h, 110 °C

Reference

: Preparation of pyridopyrimidine compounds acting as mTORC 1/2 double-kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 13

64321-24-0

938443-19-7

Reaction Conditions

1.1 Solvents: Toluene ; 4 h, reflux

Reference

: Preparation of heterocycles as mTOR inhibitors

, China, , ,

Production Method 14

64321-24-0

938443-19-7

Reaction Conditions

1.1 Solvents: Toluene ; 4 h, reflux

Reference

: Preparation of heteroaryl-fused-pyrimidine derivatives as mTOR and PI3K inhibitors

, World Intellectual Property Organization, , ,

7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Raw materials

2-Amino-6-chloronicotinamide

7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Preparation Products

7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (938443-19-7)

7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Related Literature

1. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
2. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
3. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
4. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
5. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832

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Cas no 938443-19-7 (7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione)

7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Pricemore >>

7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Production Method

Production Method 1

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Production Method 12

Production Method 13

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7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Raw materials

7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Preparation Products

7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Related Literature

938443-19-7 (7-chloro-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione) Related Products